3,4,5-trimethoxy-N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-(4-methyl-3-oxo-1,4-benzoxazin-6-yl)benzamide
• InChI: InChI=1S/C19H20N2O6/c1-21-13-9-12(5-6-14(13)27-10-17(21)22)20-19(23)11-7-15(24-2)18(26-4)16(8-11)25-3/h5-9H,10H2,1-4H3,(H,20,23)
• InChI Key: RMJHEQSCUHPHGQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)COC2=C1C=C(C=C2)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C19H20N2O6
• Molecular Weight: 372.4 g/mol

Description

3,4,5-trimethoxy-N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been studied extensively, and its synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been investigated in detail.

Mechanism of Action

The mechanism of action of 3,4,5-trimethoxy-N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in the growth and proliferation of cancer cells. It may also work by reducing inflammation through the inhibition of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been shown to have antioxidant properties and may help protect against oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 3,4,5-trimethoxy-N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide in lab experiments include its potential as an anti-cancer and anti-inflammatory agent. Its antioxidant properties may also make it useful in studying oxidative stress. However, the limitations of using this compound in lab experiments include its limited solubility in water and the need for further investigation into its mechanism of action.

Future Directions

There are several future directions for the study of 3,4,5-trimethoxy-N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide. These include further investigation into its mechanism of action, optimization of its synthesis, and exploration of its potential applications in other fields, such as neurology and immunology. Additionally, the development of analogs of this compound may lead to the discovery of more potent and selective anti-cancer and anti-inflammatory agents.

Synthesis Methods

The synthesis of 3,4,5-trimethoxy-N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide involves the reaction of 3,4,5-trimethoxybenzoyl chloride with 4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine in the presence of a base. The resulting product is then treated with benzoyl chloride to obtain the final compound.

Scientific Research Applications

3,4,5-trimethoxy-N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide has shown potential applications in medicinal chemistry, biochemistry, and pharmacology. It has been investigated as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied as a potential anti-inflammatory agent and has shown promising results in reducing inflammation in animal models.